Cas no 1251707-05-7 (2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide)

2-[8-(3-Methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide is a structurally complex heterocyclic compound featuring a triazolopyrazine core with methoxyphenoxy and methoxyphenylacetamide substituents. Its design combines a rigid triazolopyrazine scaffold with flexible aromatic side chains, potentially enhancing binding affinity and selectivity in pharmacological applications. The presence of multiple oxygen-containing functional groups suggests improved solubility and metabolic stability. This compound may serve as a valuable intermediate or active moiety in medicinal chemistry, particularly for targeting enzymes or receptors sensitive to triazole and pyrazine derivatives. Its synthetic versatility allows for further modifications to optimize physicochemical or biological properties.
2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide structure
1251707-05-7 structure
Product Name:2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide
CAS No:1251707-05-7
MF:C21H19N5O5
MW:421.406064271927
CID:5397281
Update Time:2025-10-28

2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[8-(3-methoxyphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide
    • 2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide
    • Inchi: 1S/C21H19N5O5/c1-29-14-6-5-7-15(12-14)31-20-19-24-26(21(28)25(19)11-10-22-20)13-18(27)23-16-8-3-4-9-17(16)30-2/h3-12H,13H2,1-2H3,(H,23,27)
    • InChI Key: UJMBKRBKKAYGBL-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1OC)(=O)CN1C(=O)N2C=CN=C(OC3=CC=CC(OC)=C3)C2=N1

2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide Pricemore >>

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2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide Related Literature

Additional information on 2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide

Compound CAS No. 1251707-05-7: 2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide

The compound with CAS No. 1251707-05-7, named as 2-[8-(3-methoxyphenoxy)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2-methoxyphenyl)acetamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of acetamides and features a triazolopyrazine ring system with methoxy substituents. The presence of these functional groups suggests its potential role in drug design and material science.

CAS No. 1251707-05-7 is a unique identifier assigned to this compound by the Chemical Abstracts Service (CAS), ensuring its accurate identification in scientific literature and databases. The compound's structure is characterized by a triazolopyrazine core, which is a fused bicyclic system consisting of a triazole and pyrazine ring. This core is further substituted with a methoxyphenoxy group at the 8-position and an acetamide group at the 2-position. The N-(2-methoxyphenyl) substituent adds complexity to the molecule, potentially influencing its solubility, stability, and bioavailability.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. The use of microwave-assisted synthesis and catalytic methods has further streamlined the production process, making it more accessible for research purposes.

In terms of pharmacological activity, Compound CAS No. 1251707-05-7 has shown promising results in preliminary studies targeting specific biological pathways. For instance, its ability to modulate kinase activity has been explored in vitro assays, indicating its potential as a lead compound for drug development. Additionally, the methoxy groups present in the molecule may confer selectivity towards certain receptors or enzymes, enhancing its therapeutic potential.

Recent research has also focused on the stability and degradation pathways of this compound under various conditions. Studies conducted under simulated physiological conditions reveal that the molecule exhibits moderate stability, with degradation products forming through hydrolytic cleavage of the acetamide bond. These findings are crucial for understanding its pharmacokinetics and toxicity profile.

The application of computational chemistry tools has further elucidated the molecular properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular docking studies have predicted its binding affinity towards key protein targets. These computational approaches complement experimental data and aid in optimizing its structure for desired biological activities.

In conclusion, Compound CAS No. 1251707-05-7 represents a significant advancement in the field of heterocyclic chemistry with potential implications in drug discovery and materials science. Its unique structure and functional groups make it a valuable subject for further research into its chemical properties and biological applications.

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